Cas no 1374652-14-8 (4-ethynyl-1h-pyrazolo[4,3-c]pyridine)

• Product Name: 4-ethynyl-1h-pyrazolo[4,3-c]pyridine
• CAS No: 1374652-14-8
• MF: C₈H₅N₃
• MW: 143.145400762558
• CID: 1252145
• PubChem ID: 121228927
• Update Time: 2025-04-20

4-ethynyl-1h-pyrazolo[4,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4-ethynyl-1h-pyrazolo[4,3-c]pyridine
• 1374652-14-8

• Inchi： 1S/C8H5N3/c1-2-7-6-5-10-11-8(6)3-4-9-7/h1,3-5H,(H,10,11)
• InChI Key： RPOHRXHWTOTWBQ-UHFFFAOYSA-N
• SMILES： N1C2C=CN=C(C#C)C=2C=N1

Computed Properties

• Exact Mass: 143.048347172g/mol
• Monoisotopic Mass: 143.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.6Ų